4-Methyl-1-(oxan-4-ylmethyl)-1H-pyrazol-5-amine

• IUPAC Name: 4-methyl-2-(oxan-4-ylmethyl)pyrazol-3-amine
• InChI: InChI=1S/C10H17N3O/c1-8-6-12-13(10(8)11)7-9-2-4-14-5-3-9/h6,9H,2-5,7,11H2,1H3
• InChI Key: LFGZLAMTMXXTJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)CC2CCOCC2)N
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol

Description

The compound is related to Tovinontrine, which is an orally administered, highly selective phosphodiesterase 9 (PDE9) small molecule inhibitor. It’s under investigation in clinical trials.

Scientific Research Applications

Synthesis and Characterization

4-Methyl-1-(oxan-4-ylmethyl)-1H-pyrazol-5-amine and its derivatives are primarily used in the synthesis and characterization of novel compounds with potential biological activities. The process involves the reaction of hydroxymethyl pyrazole derivatives with primary amines to yield various pyrazole-based compounds. These compounds are then subjected to structural analysis using techniques such as FT-IR, UV–visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography. The structural information obtained is crucial for understanding the properties and potential applications of these compounds in various fields, including medicinal chemistry (A. Titi et al., 2020).

Biological Activities

These synthesized compounds have shown significant biological activities. Studies have explored their antitumor, antifungal, and antibacterial properties, identifying specific pharmacophore sites responsible for these activities. Such findings are critical in the development of new therapeutic agents targeting various diseases. The exploration of the biological activities of these compounds can lead to the discovery of novel drugs with improved efficacy and safety profiles (A. Titi et al., 2020).

Potential in Drug Discovery

The detailed analysis and identification of the origin of biological activity against specific targets such as breast cancer cells and microbes offer promising avenues for drug discovery and development. By understanding the molecular basis of the activity of these compounds, researchers can design more potent and selective agents for therapeutic applications. This research contributes significantly to the field of medicinal chemistry, offering insights into the design of new compounds with potential use in treating various conditions (A. Titi et al., 2020).